Cas no 2097902-56-0 (4-4-(4-fluorophenyl)piperazin-1-yl-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride)

• Product Name: 4-4-(4-fluorophenyl)piperazin-1-yl-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride
• CAS No: 2097902-56-0
• MF: C₂₉H₂₉ClFN₃O₃
• MW: 522.010269880295
• CID: 6577005
• PubChem ID: 126851121
• Update Time: 2025-07-24

4-4-(4-fluorophenyl)piperazin-1-yl-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-4-(4-fluorophenyl)piperazin-1-yl-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride
• F6548-2292
• AKOS032466800
• 2097902-56-0
• [4-[4-(4-fluorophenyl)piperazin-1-yl]-6,7-dimethoxyquinolin-3-yl]-(4-methylphenyl)methanone;hydrochloride
• 4-[4-(4-fluorophenyl)piperazin-1-yl]-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride

• Inchi： 1S/C29H28FN3O3.ClH/c1-19-4-6-20(7-5-19)29(34)24-18-31-25-17-27(36-3)26(35-2)16-23(25)28(24)33-14-12-32(13-15-33)22-10-8-21(30)9-11-22;/h4-11,16-18H,12-15H2,1-3H3;1H
• InChI Key： BCVCEQGOYOFBCT-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)N1CCN(C2C(C(C3C=CC(C)=CC=3)=O)=CN=C3C=C(C(=CC=23)OC)OC)CC1

Computed Properties

• Exact Mass: 521.1881477g/mol
• Monoisotopic Mass: 521.1881477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 717
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9Ų

Additional information on 4-4-(4-fluorophenyl)piperazin-1-yl-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride

Introduction to 4-4-(4-fluorophenyl)piperazin-1-yl-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride (CAS No. 2097902-56-0)

4-4-(4-fluorophenyl)piperazin-1-yl-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride, identified by its CAS number 2097902-56-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline class of molecules, which are well-documented for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The structural features of this molecule, particularly its piperazine and fluoro-substituted phenyl moieties, contribute to its unique pharmacological profile and make it a promising candidate for further investigation in drug discovery.

The presence of 6,7-dimethoxy and 3-(4-methylbenzoyl) substituents in the quinoline core enhances the molecule's solubility and metabolic stability, which are critical factors for its potential therapeutic applications. The hydrochloride salt form of this compound improves its pharmacokinetic properties, making it more suitable for formulation into pharmaceutical products. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets, providing insights into its mechanism of action.

In the context of contemporary drug development, quinoline derivatives continue to be a focal point due to their demonstrated efficacy against a variety of diseases. The introduction of fluorine atoms into aromatic rings is a common strategy to modulate bioactivity, as fluorine can influence both metabolic stability and binding affinity. The 4-fluorophenyl group in 4-4-(4-fluorophenyl)piperazin-1-yl-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride is likely responsible for much of its pharmacological potency. Studies have shown that fluorinated quinolines exhibit enhanced binding to enzymes and receptors involved in disease pathways, making them attractive for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives are known for their ability to interact with neurotransmitter systems, particularly serotonin and dopamine receptors. The structural similarity between 4-4-(4-fluorophenyl)piperazin-1-yl-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride and established neuroactive compounds suggests that it may possess similar effects on central nervous system function. Preliminary in vitro studies have indicated that this molecule exhibits moderate affinity for certain serotonin receptor subtypes, which could be exploited for the development of novel therapeutics targeting conditions such as depression and anxiety.

The quinoline scaffold also plays a crucial role in antimalarial drug design. Molecules analogous to 4-4-(4-fluorophenyl)piperazin-1-yl-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride have been investigated for their ability to interfere with heme metabolism in Plasmodium parasites. The dimethoxy and methylbenzoyl substituents may contribute to the compound's ability to inhibit heme polymerization, a key step in the parasite's lifecycle. This makes it a valuable candidate for further exploration in antimalarial drug development, especially in regions where resistance to existing therapies is prevalent.

Furthermore, the compound's structural complexity suggests potential applications beyond traditional therapeutic areas. Its unique combination of substituents may make it useful as an intermediate in the synthesis of more complex molecules or as a tool compound for biochemical assays. Researchers are increasingly leveraging high-throughput screening technologies to identify novel bioactivities associated with complex organic compounds like this one. The data generated from such screens could provide critical insights into new therapeutic targets and mechanisms.

The synthesis of 4-4-(4-fluorophenyl)piperazin-1-yl-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired quinoline core efficiently. These techniques not only improve synthetic efficiency but also allow for greater structural diversity during lead optimization.

The hydrochloride salt form of this compound is particularly interesting from a formulation perspective. Salts are often used in pharmaceuticals to enhance solubility and bioavailability, which are essential for effective drug delivery. The hydrochloride form may improve the dissolution rate of 4-4-(4-fluorophenyl)piperazin-1-yl-6,7-dimethoxy-3-(4-methylbenzoyl)quinoline hydrochloride, making it more amenable to oral administration or other routes of delivery. Additionally, salt formation can modulate the pharmacokinetic properties of a molecule by affecting its pKa value and ionization state at physiological pH.

In conclusion, 4 - 4 - ( 4 - fluoro phenyl ) piperazin - 1 - yl - 6 , 7 - dimeth oxy - 3 - ( 4 - methyl benzoy l ) quin ol ine hy droch lor ide ( CAS No . 2097902 - 56 - 0 ) represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of substituents , coupled with its favorable physicochemical properties , makes it an attractive candidate for further exploration . Ongoing studies aim to elucidate its mechanism of action , optimize its synthetic route , and evaluate its efficacy in preclinical models . As our understanding of molecular interactions continues to evolve , compounds like this one will undoubtedly play a crucial role in shaping the future landscape of drug discovery .